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Compound of Interest

Compound Name:
(2-Iodophenyl)hydrazine

hydrochloride

Cat. No.: B151184 Get Quote

(CAS Number: 60481-34-7)

This technical guide provides a comprehensive overview of (2-Iodophenyl)hydrazine
hydrochloride, a key reagent in synthetic organic chemistry. Targeted at researchers,

scientists, and professionals in drug development, this document details the compound's

physicochemical properties, a probable synthetic route, its significant applications, a

representative experimental protocol, and essential safety and handling information.

Physicochemical Properties
(2-Iodophenyl)hydrazine hydrochloride is a substituted aromatic hydrazine salt. The

presence of an iodine atom on the phenyl ring makes it a valuable precursor for introducing this

halogen into more complex molecular architectures, particularly in the synthesis of

pharmaceuticals and advanced materials. Its properties are summarized below.
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Property Value Source

CAS Number 60481-34-7 [1]

Molecular Formula C₆H₈ClIN₂ [2]

Molecular Weight 270.50 g/mol [3]

IUPAC Name
1-(2-iodophenyl)hydrazine

hydrochloride
[2]

Physical Form Solid [2]

Purity Typically ≥98% [2]

InChI Key
DLLUKLKKUJXLNY-

UHFFFAOYSA-N
[2]

Storage Conditions

Keep in a dark place, under an

inert atmosphere, at room

temperature.

[2][4]

Note: The molecular weight of the free base, (2-Iodophenyl)hydrazine (CAS 50914-15-3), is

234.04 g/mol .[5]

Synthesis and Preparation
While specific industrial synthesis routes for (2-Iodophenyl)hydrazine hydrochloride are

proprietary, a standard laboratory preparation would likely follow the well-established

Sandmeyer reaction, starting from 2-iodoaniline. This multi-step process involves diazotization

followed by reduction.

A logical workflow for the synthesis is outlined below.
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Step 1: Diazotization

Step 2: Reduction

Step 3: Isolation and Purification

2-Iodoaniline

2-Iodobenzenediazonium Chloride

Reaction

Sodium Nitrite (NaNO₂)
Hydrochloric Acid (HCl)

0-5 °C

Reagents

2-Iodobenzenediazonium Chloride

(2-Iodophenyl)hydrazine
(as hydrochloride salt precipitate)

Reaction

Stannous Chloride (SnCl₂)
in conc. HCl

Reducing Agent

Crude Precipitate

Filtration

Washing (e.g., with cold ethanol)

Drying under vacuum

Purified (2-Iodophenyl)hydrazine
hydrochloride

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of (2-Iodophenyl)hydrazine hydrochloride.
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Applications in Research and Drug Development
The primary and most significant application of (2-Iodophenyl)hydrazine hydrochloride is its

use as a key building block in the Fischer indole synthesis.[6] This reaction is a cornerstone of

heterocyclic chemistry, providing a versatile route to the indole scaffold, which is a privileged

structure found in a vast array of natural products, pharmaceuticals, and functional materials.[7]

Fischer Indole Synthesis

Discovered by Emil Fischer in 1883, this reaction involves the acid-catalyzed cyclization of a

phenylhydrazone, formed from the condensation of a phenylhydrazine with an aldehyde or

ketone.[6][8] The use of a substituted phenylhydrazine, such as (2-Iodophenyl)hydrazine,

allows for the direct synthesis of specifically substituted indoles. These resulting halogenated

indoles are crucial intermediates for further functionalization, often through cross-coupling

reactions, to build complex molecular targets in drug discovery programs.[6]

The general mechanism for the Fischer indole synthesis is depicted below.

(2-Iodophenyl)hydrazine
+ Aldehyde/Ketone

Formation of
Phenylhydrazone

Tautomerization to
Ene-hydrazine

[3,3]-Sigmatropic
Rearrangement
(Acid-Catalyzed)

Rearomatization Cyclization Elimination of Ammonia (NH₃) Substituted Indole Product

Click to download full resolution via product page

Caption: General mechanism of the Fischer Indole Synthesis.

Experimental Protocols
The following is a representative experimental protocol for the Fischer indole synthesis using

(2-Iodophenyl)hydrazine hydrochloride and a generic ketone (e.g., cyclohexanone) to

produce the corresponding indole derivative.

Objective: To synthesize 7-iodo-1,2,3,4-tetrahydrocarbazole.

Materials:

(2-Iodophenyl)hydrazine hydrochloride
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Cyclohexanone

Glacial Acetic Acid (as solvent and catalyst)[9]

Ethanol

Ice water

Procedure:

Hydrazone Formation:

In a round-bottom flask, dissolve 1 equivalent of (2-Iodophenyl)hydrazine hydrochloride
in a minimal amount of a suitable solvent like ethanol or glacial acetic acid.

Add 1.1 equivalents of cyclohexanone to the solution.

Stir the mixture at room temperature for 1-2 hours to allow for the formation of the

corresponding phenylhydrazone. The reaction progress can be monitored by Thin Layer

Chromatography (TLC).

Indolization (Cyclization):

Once hydrazone formation is complete, add an excess of glacial acetic acid to serve as

the catalyst and solvent.[9]

Heat the reaction mixture to reflux (approximately 118°C) and maintain this temperature

for 4-12 hours.[9] The solution will typically darken as the reaction progresses.

Work-up and Isolation:

After the reaction is complete (as determined by TLC), cool the mixture to room

temperature.

Slowly pour the cooled reaction mixture into a beaker containing a large volume of ice

water to precipitate the crude product.

Stir the resulting slurry for 30 minutes to ensure complete precipitation.
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Collect the solid product by vacuum filtration, washing the filter cake with cold water to

remove residual acid.

Purification:

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) or by column chromatography on silica gel to yield the pure indole

derivative.

Safety and Handling
(2-Iodophenyl)hydrazine hydrochloride is a hazardous chemical and must be handled with

appropriate safety precautions in a well-ventilated chemical fume hood.[4][10]

Personal Protective Equipment (PPE):

Eye Protection: Wear tight-sealing safety goggles or a face shield.[10]

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile).[4]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.[10]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if dust is generated and exposure limits may be exceeded.[10]

GHS Hazard Information:

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2) H319: Causes serious eye irritation

Specific target organ toxicity — Single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation

Source:[2]
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First Aid Measures:

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[4]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[4]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[4]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water and consult a physician.[4]

Always consult the full Safety Data Sheet (SDS) from the supplier before handling this

compound.[4][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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